Cas no 53148-32-6 (1,4-Cyclohexanedimethanol Bis(2-ethylhexanoate))

• Product Name: 1,4-Cyclohexanedimethanol Bis(2-ethylhexanoate)
• CAS No: 53148-32-6
• MF: C₂₄H₄₄O₄
• MW: 396.603768348694
• CID: 56359
• PubChem ID: 87566163
• Update Time: 2025-06-08

1,4-Cyclohexanedimethanol Bis(2-ethylhexanoate) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedimethanol bis(2-ethylhexanoate)
• 4-Cyclohexanedimethanol bis(2-ethylhexanoate)
• 1,4-Cyclohexanedimethanol Bis(2-ethylhexanoate) (cis- and trans- mixture)
• Bis(2-ethylcaproic acid)1,4-cyclohexanediylbis(methylene) ester
• cyclohexane-1,4-diylbismethylene bis(2-ethylhexanoate)
• cyclohexanedimethanolethylhexanoate
• Hexanoicacid,2-ethyl-,1,4-cyclohexanediylbis(methylene)ester
• Hexanoicacid, 2-ethyl-, 1,4-cyclohexanediylbis(methylene) ester (9CI)
• 1,4-Cyclohexylenedimethylenebis(2-ethylhexanoate)
• cyclohexane-1,4-diylbis(methylene) bis(2-ethylhexanoate)
• Hexanoic acid, 2-ethyl-, 1,4-cyclohexanediylbis(methylene) ester
• [4-(2-ethylhexanoyloxymethyl)cyclohexyl]methyl 2-ethylhexanoate
• Hexanoic acid, 2-ethyl-, 1,1'-[1,4-cyclohexanediylbis(methylene)] ester
• Hexanoic acid, 2-ethyl-, 1,1'-(1,4-cyclohexanediylbis(methylene)) ester
• MFCD00060063
• FT-0740103
• cyclohexane-1,4-diylbis(methylene)bis(2-ethylhexanoate)
• W-111066
• EINECS 258-392-6
• cyclohexane-1,4-diyldimethanediyl bis(2-ethylhexanoate)
• A829411
• WZCWEBVKSPNNNN-UHFFFAOYSA-N
• AKOS015901258
• D89359
• NS00057312
• (4-{[(2-ethylhexanoyl)oxy]methyl}cyclohexyl)methyl 2-ethylhexanoate
• 53148-32-6
• SCHEMBL6227146
• DTXSID601014953
• CS-0453380
• 1,4-Cyclohexanedimethanol Bis(2-ethylhexanoate)

• MDL： MFCD00060063
• Inchi： 1S/C24H44O4/c1-5-9-11-21(7-3)23(25)27-17-19-13-15-20(16-14-19)18-28-24(26)22(8-4)12-10-6-2/h19-22H,5-18H2,1-4H3
• InChI Key： WZCWEBVKSPNNNN-UHFFFAOYSA-N
• SMILES： O(C(C(CC)CCCC)=O)CC1CCC(COC(C(CC)CCCC)=O)CC1

Computed Properties

• Exact Mass: 396.32400
• Monoisotopic Mass: 396.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: 7.4
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.943
• Boiling Point: 457.2 °C at 760 mmHg
• Flash Point: 213 °C
• Refractive Index: 1.4530-1.4610
• PSA: 52.60000
• LogP: 6.31200

1,4-Cyclohexanedimethanol Bis(2-ethylhexanoate) Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,4-Cyclohexanedimethanol Bis(2-ethylhexanoate)

Comprehensive Guide to 1,4-Cyclohexanedimethanol Bis(2-ethylhexanoate) (CAS No. 53148-32-6): Properties, Applications, and Industry Insights

1,4-Cyclohexanedimethanol Bis(2-ethylhexanoate), identified by its CAS No. 53148-32-6, is a specialized ester compound widely utilized in industrial formulations. This high-performance additive is renowned for its versatility in polymer modification, plasticizers, and coatings. With the growing demand for sustainable and high-efficiency materials, this compound has gained traction in sectors like automotive, construction, and consumer goods. Its molecular structure, combining 1,4-cyclohexanedimethanol and 2-ethylhexanoate groups, offers exceptional thermal stability and low volatility, making it a preferred choice for engineers and formulators.

In recent years, the search for eco-friendly plasticizers and low-VOC additives has surged, aligning with global sustainability trends. 1,4-Cyclohexanedimethanol Bis(2-ethylhexanoate) addresses these needs by providing a balance between performance and environmental compliance. Researchers frequently explore its role in biodegradable polymers and green chemistry applications, reflecting its relevance in circular economy initiatives. Additionally, its compatibility with PVC, polyurethanes, and acrylic resins makes it a go-to solution for enhancing material flexibility and durability.

The synthesis of CAS No. 53148-32-6 involves esterification reactions, ensuring high purity and consistent quality for industrial use. Manufacturers prioritize its low toxicity profile, which complies with regulations like REACH and FDA guidelines for indirect food contact applications. As industries pivot toward non-phthalate alternatives, this compound stands out for its safety and efficacy. Its hydrolysis resistance and UV stability further expand its utility in outdoor and high-performance coatings, answering frequent queries about weather-resistant additives.

From a technical perspective, 1,4-Cyclohexanedimethanol Bis(2-ethylhexanoate) exhibits a unique blend of low-temperature flexibility and high boiling point, critical for automotive sealants and adhesive formulations. Its molecular design minimizes migration, a common issue with traditional plasticizers, thus extending product lifespans. These attributes resonate with trending searches on long-lasting polymer solutions and performance-enhancing additives, positioning it as a future-proof ingredient.

Innovation in smart materials and advanced coatings has further propelled interest in this compound. For instance, its incorporation in self-healing coatings and flexible electronics demonstrates its adaptability to cutting-edge technologies. Industry reports highlight its role in reducing energy consumption during processing, addressing another hot topic: energy-efficient manufacturing. As R&D continues, its potential in 3D printing resins and composite materials is being actively explored.

In conclusion, 1,4-Cyclohexanedimethanol Bis(2-ethylhexanoate) (CAS No. 53148-32-6) represents a synergy of innovation and practicality. Its alignment with sustainability goals, regulatory compliance, and multifunctional performance ensures its prominence in material science. For professionals seeking high-performance esters or specialty chemicals, this compound offers a reliable and forward-thinking solution.